Cas no 743456-60-2 (1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride
• CAS No: 743456-60-2
• MF: C₁₂H₈F₆N₄O₃
• MW: 370.207343101501
• CID: 1767510
• PubChem ID: 58610072
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride
• [1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl] 1-methyl-3-(trifluoromethyl)pyrazole-4-carboxylate
• 743456-60-2
• DTXSID40729485
• 1-methyl-3-trifluoromethyl-1h-pyrazole-4-carboxylic acid-anhydride
• SCHEMBL1122502
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic anhydride

• Inchi： 1S/C12H8F6N4O3/c1-21-3-5(7(19-21)11(13,14)15)9(23)25-10(24)6-4-22(2)20-8(6)12(16,17)18/h3-4H,1-2H3
• InChI Key： YLJMTLRJVDETGX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC(C2=CN(C)N=C2C(F)(F)F)=O)=CN(C)N=1)(F)F

Computed Properties

• Exact Mass: 370.05005910g/mol
• Monoisotopic Mass: 370.05005910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79Ų